Cas no 2241876-13-9 (2-(butan-2-yl-d9)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-(butan-2-yl-d9)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 2241876-13-9
• MF: C₁₃H₂₂BNO₂S
• MW: 276.250737667084
• CID: 6811481
• PubChem ID: 133550920
• Update Time: 2025-03-02

2-(butan-2-yl-d9)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• CS-18231
• 2241876-13-9
• 2-(sec-Butyl-d9)-thiazole-4-boronic acid pinacol ester
• 2-(butan-2-yl-d9)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

• Inchi： 1S/C13H22BNO2S/c1-7-9(2)11-15-10(8-18-11)14-16-12(3,4)13(5,6)17-14/h8-9H,7H2,1-6H3/i1D3,2D3,7D2,9D
• InChI Key： ZCICFRLEQDGFIN-UEZIPFSLSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 276.2029210Da
• Monoisotopic Mass: 276.2029210Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų